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Abstract
5-Aminoimidazole-4-carboxamide ribonucleoside (AICAR) is a cell-permeable adenosine

analog that has become an invaluable tool in metabolic research. Upon cellular uptake, AICAR

is phosphorylated to form 5-aminoimidazole-4-carboxamide ribonucleotide (ZMP), a potent

activator of AMP-activated protein kinase (AMPK).[1][2] AMPK, a master regulator of cellular

energy homeostasis, is activated during periods of low cellular energy status (high AMP:ATP

ratio).[3][4] By mimicking an energy-deprived state, AICAR provides a reliable pharmacological

method to study the downstream effects of AMPK activation. This technical guide provides an

in-depth overview of AICAR's function in cellular energy metabolism, including its mechanism

of action, quantitative effects on key metabolic processes, detailed experimental protocols, and

visualizations of the associated signaling pathways.

Core Mechanism of Action
AICAR's primary mechanism of action is the activation of AMPK. Once inside the cell,

adenosine kinase phosphorylates AICAR to ZMP.[5] ZMP is an analog of adenosine

monophosphate (AMP) and allosterically activates AMPK by binding to its γ-subunit.[4] This

binding induces a conformational change that promotes the phosphorylation of the α-catalytic

subunit at Threonine-172 by upstream kinases, most notably Liver Kinase B1 (LKB1) and

Calcium/Calmodulin-dependent Protein Kinase Kinase 2 (CaMKK2).[4][6] Activated AMPK then

phosphorylates a myriad of downstream targets to orchestrate a cellular response aimed at
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restoring energy balance. This involves the stimulation of catabolic pathways that generate ATP

and the inhibition of anabolic pathways that consume ATP.[7]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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